Cas no 1025666-41-4 (2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile)

• Product Name: 2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile
• CAS No: 1025666-41-4
• MF: C₂₀H₁₉BrClN₃O₂S
• MW: 480.805761575699
• MDL: MFCD01567701
• CID: 5012858
• Update Time: 2026-02-27

2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile
• 2-((4-BROMOPHENYL)SULFONYL)-3-(4-(5-CHLORO-2-METHYLPHENYL)PIPERAZINYL)PROP-2-ENENITRILE
• 2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile

• MDL： MFCD01567701
• Inchi： 1S/C20H19BrClN3O2S/c1-15-2-5-17(22)12-20(15)25-10-8-24(9-11-25)14-19(13-23)28(26,27)18-6-3-16(21)4-7-18/h2-7,12,14H,8-11H2,1H3/b19-14-
• InChI Key： AZOGVEKKODODNU-RGEXLXHISA-N
• SMILES： BrC1C=CC(=CC=1)S(/C(/C#N)=C\N1CCN(C2C=C(C=CC=2C)Cl)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 714
• XLogP3: 4.6
• Topological Polar Surface Area: 72.8